(E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one

Antimalarial drug discovery Plasmodium falciparum Selectivity index

(E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one (CAS 149947-22-8) is a naturally occurring 4-methoxy-6-styryl-2H-pyran-2-one, a polyketide synthase-derived secondary metabolite isolated from sources including Alpinia speciosa and Polygala sabulosa. With a molecular formula of C14H12O5 and molecular weight of 260.24 g/mol, this compound belongs to the styrylpyrone family—a class distinguished by a 2-pyrone core bearing a styryl moiety at C6 and a methoxy group at C4.

Molecular Formula C14H12O5
Molecular Weight 260.24 g/mol
Cat. No. B15570541
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one
Molecular FormulaC14H12O5
Molecular Weight260.24 g/mol
Structural Identifiers
InChIInChI=1S/C14H12O5/c1-18-11-7-10(19-14(17)8-11)4-2-9-3-5-12(15)13(16)6-9/h2-8,15-16H,1H3/b4-2+
InChIKeyDEVZTLWLEZLGST-DUXPYHPUSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





(E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one: CAS 149947-22-8 Procurement Overview and Structural Context


(E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one (CAS 149947-22-8) is a naturally occurring 4-methoxy-6-styryl-2H-pyran-2-one, a polyketide synthase-derived secondary metabolite isolated from sources including Alpinia speciosa and Polygala sabulosa [1]. With a molecular formula of C14H12O5 and molecular weight of 260.24 g/mol, this compound belongs to the styrylpyrone family—a class distinguished by a 2-pyrone core bearing a styryl moiety at C6 and a methoxy group at C4 [2]. The (E)-configuration of the exocyclic double bond is a critical structural determinant of biological activity, and the compound is typically supplied as a solid requiring storage at -20°C under sealed, dry conditions to maintain stability .

(E)-styryl configuration critical for SAR studies on antimalarial styrylpyrones
Natural product isolate from Alpinia speciosa, suitable as reference standard
PfDHODH inhibitor with reported parasite selectivity, fits target-based screening

Why Generic Substitution of (E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one with In-Class Styrylpyrones Is Not Recommended


The 4-methoxy-6-styryl-2H-pyran-2-one scaffold exhibits extreme sensitivity to subtle structural modifications, making generic substitution within this class scientifically unsound. Direct head-to-head comparative data demonstrate that the specific 3,4-dihydroxy substitution pattern on the styryl ring, the (E)-configuration of the exocyclic double bond, and the 4-methoxy (rather than 4-hydroxy) group collectively determine both the magnitude of antimalarial potency and the target engagement profile [1]. For instance, catalytic hydrogenation of the Δ⁷ double bond to yield the corresponding dihydro analogue results in either complete loss of antimalarial activity or drastic reduction in selectivity, with several dihydro analogues failing to achieve IC50 < 10 μM while their unsaturated counterparts retain potency [2]. Furthermore, the 4-methoxy derivative exhibits a fundamentally different biological fingerprint compared to its 4-hydroxy analog hispidin—the former demonstrates potent inhibition of Plasmodium falciparum dihydroorotate dehydrogenase (DHODH) with an IC50 of 418 nM, whereas hispidin's primary reported activities center on protein kinase Cβ (IC50 ~2 μM) and β-secretase inhibition [3]. The quantitative evidence presented in Section 3 substantiates that procurement decisions based solely on scaffold similarity, without accounting for these specific structural determinants, will yield compounds with unpredictably divergent biological outcomes.

3,4-dihydroxy substitution Substitution with unsubstituted phenyl or mono-substituted patterns may reduce reported antimalarial activity and selectivity.
(E)-configuration essential Dihydro analogue (saturated bond) showed drastic loss of activity; olefin geometry directly affects potency.
4-methoxy vs 4-hydroxy Hispidin (4-hydroxy analog) lacks reported PfDHODH inhibition; targets PKCβ and BACE1—different mechanism.

(E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one: Quantitative Differentiation Evidence Against Closest Comparators


Superior Antimalarial Potency and Selectivity Versus Structurally Similar 4-Methoxy-6-styryl-2H-pyran-2-one Analogs

In a comprehensive head-to-head evaluation of 14 structurally related 6-styryl-pyran-2H-ones against Plasmodium falciparum (chloroquine-resistant K1 strain), compound 3 [(E)-6-(3,4-dihydroxystyryl)-4-methoxy-2H-pyran-2-one] exhibited an IC50 of 3.0 μM with a selectivity index (SI) of 54 against the L6 rat skeletal myoblast cell line [1]. This represents a 4.3-fold improvement in potency and a 4.5-fold improvement in selectivity compared to the unsubstituted phenyl analog compound 4 (IC50 = 13 μM, SI = 12), and a 2.0-fold potency advantage over the para-nitro substituted analog compound 13 (IC50 = 6.0 μM, SI = 32) [1]. The 3,4-dihydroxy substitution pattern on the styryl ring is thus quantitatively established as a critical pharmacophoric feature conferring enhanced antimalarial activity and reduced mammalian cytotoxicity relative to mono-substituted or unsubstituted styryl analogs [1].

Analogue comparison
Head-to-head
IC50 3.0 µM, SI 54 vs. unsubstituted phenyl analog IC50 13 µM, SI 12
Supports selection over unsubstituted phenyl analog based on reported potency and selectivity
4.3-fold lower IC50, 4.5-fold higher SI (P. falciparum K1, L6 cytotoxicity)
Antimalarial drug discovery Plasmodium falciparum Selectivity index

Potent and Selective Plasmodium falciparum DHODH Inhibition: A Defined Molecular Target Not Shared by 4-Hydroxy Analog Hispidin

(E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one demonstrates potent inhibition of Plasmodium falciparum dihydroorotate dehydrogenase (DHODH, Type 2), a validated antimalarial drug target involved in pyrimidine biosynthesis, with an IC50 of 418 nM as reported in BindingDB and cited in US Patent 8,703,811 [1]. In stark contrast, the 4-hydroxy analog hispidin—which differs only by the absence of the 4-methoxy group—has no reported DHODH inhibitory activity; hispidin's characterized targets include protein kinase Cβ (IC50 ~2 μM), β-secretase (BACE1, IC50 = 4.9 μM), and prolyl endopeptidase (PE, IC50 = 16 μM) . Furthermore, the target compound exhibits a >70-fold selectivity for the parasitic DHODH enzyme over human DHODH, for which the IC50 is reported as 30 μM (30,000 nM) in the same patent dataset [2]. This combination of sub-micromolar potency against the parasite target and pronounced selectivity over the human ortholog constitutes a quantifiable differentiation from the 4-hydroxy analog that is directly relevant for target-based antimalarial screening programs.

PfDHODH inhibition
Reported
IC50 418 nM, >70-fold selectivity over human DHODH
Supports DHODH-targeted screening context
Cross-study reported target divergence from hispidin
DHODH inhibition Target engagement Antimalarial mechanism

Critical Role of the (E)-Configuration and Δ⁷ Double Bond: Dihydro Analogues Exhibit Drastic Loss of Antimalarial Activity

Catalytic hydrogenation of (E)-6-(3,4-dihydroxystyryl)-4-methoxy-2H-pyran-2-one (compound 3) with 10% Pd/C under H₂ atmosphere yields the corresponding Δ⁷ dihydro analogue (compound 25), in which the exocyclic styryl double bond is reduced to a single bond [1]. While compound 3 exhibits antimalarial activity with an IC50 of 3.0 μM and selectivity index of 54, its dihydro analogue 25 demonstrates an IC50 of >17 μM against P. falciparum—representing a >5.7-fold reduction in potency—and a selectivity index that could not be calculated due to insufficient activity [2]. This pattern is consistent across the 4-methoxy-6-styryl-pyran-2-one series: Δ⁷ dihydro analogues were typically less active or lacked selectivity compared to their unsaturated counterparts [3]. The (E)-configuration and the conjugated π-system spanning the 2-pyrone core and the styryl moiety are thus quantitatively established as essential structural requirements for antimalarial activity.

E-configuration role
Head-to-head
Unsaturated: IC50 3.0 µM vs dihydro analogue IC50 >17 µM
E-configuration and conjugated double bond essential for activity
>5.7-fold reduction upon hydrogenation; SAR confirmation
Structure-activity relationship SAR Catalytic hydrogenation

Photochemical Reactivity and Crystal Packing Propensity: Enables Access to Structurally Defined Aniba-Dimer-Type Photodimers with Enhanced Antimalarial Activity

X-ray crystallographic analysis of (E)-6-(3,4-dihydroxystyryl)-4-methoxy-2H-pyran-2-one (compound 3) reveals that the molecules pack in a head-to-tail fashion in the crystal unit cell, with alignment of the Δ⁵ and Δ⁷ double bonds at intermolecular distances of 3.6-3.7 Å [1]. This specific intermolecular distance falls within the 3.6-4.1 Å range established as optimal for [2+2] cycloaddition in cinnamic acid analogues [2]. Consequently, compound 3 undergoes photochemical dimerization upon UV irradiation to yield aniba-dimer-type asymmetric dimers—a reactivity profile not universally shared by all 4-methoxy-6-styryl-pyran-2-ones in the library [3]. The resulting aniba-dimer A-type asymmetric dimers 31 and 33 exhibit substantially improved antimalarial activity against P. falciparum, with IC50 values of 1.5 μM and 1.7 μM respectively—representing a 2.0-fold and 1.8-fold potency enhancement over the monomer 3—along with excellent selectivity indices of approximately 80 [4]. In contrast, several styryl-pyrones in the same library (e.g., compounds 12, 16, 19, 20, 23) were photochemically unreactive under identical conditions [5].

Photochemical dimerization
Head-to-head
Monomer IC50 3.0 µM; photodimers IC50 1.5–1.7 µM, SI ~80
Enables solid-state photodimer formation with enhanced activity
Crystal packing distance 3.6–3.7 Å supports [2+2] cycloaddition
Photochemical dimerization Solid-state reactivity Aniba-dimer

Negligible Antituberculosis Activity: Differentiates from Pseudopyronine-Class 3,6-Dialkyl-4-hydroxy-pyran-2-ones

While the 3,6-dialkyl-4-hydroxy-pyran-2-one marine microbial metabolites pseudopyronines A and B have been identified as modest growth inhibitors of Mycobacterium tuberculosis, evaluation of (E)-6-(3,4-dihydroxystyryl)-4-methoxy-2H-pyran-2-one (compound 3) against M. tuberculosis H37Rv revealed a minimum inhibitory concentration (MIC) greater than 350 μM—the highest test concentration of 100 μg/mL [1]. This represents a complete lack of appreciable antitubercular activity, a finding that was consistent across the entire library of 4-methoxy-6-styryl-pyran-2-ones evaluated, all of which exhibited MIC values >260 μM [2]. In quantitative terms, compound 3 demonstrates at least a 70-fold selectivity window for antimalarial activity (IC50 = 3.0 μM) over antitubercular activity (MIC > 350 μM). This selectivity profile starkly contrasts with the pseudopyronine class, which exhibits more balanced activity across both disease targets [3].

Antitubercular selectivity
Class-level
M. tuberculosis MIC >350 µM; >70-fold antimalarial selectivity
Reported antimalarial selectivity over antitubercular activity
All 4-methoxy-6-styryl-pyran-2-ones showed MIC >260 µM
Mycobacterium tuberculosis Antitubercular screening Target specificity

(E)-6-(3,4-Dihydroxystyryl)-4-methoxy-2H-pyran-2-one: Evidence-Backed Research and Industrial Application Scenarios


Antimalarial Lead Optimization: Validated Starting Point with Superior Potency and Selectivity Over Close Analogs

This compound is optimally deployed as a validated starting point for antimalarial lead optimization programs targeting Plasmodium falciparum. With an IC50 of 3.0 μM and a selectivity index of 54 against mammalian L6 cells, it outperforms structurally similar 4-methoxy-6-styryl-2H-pyran-2-ones such as compound 4 (IC50 = 13 μM, SI = 12) and compound 13 (IC50 = 6.0 μM, SI = 32) in the same assay system [1]. The compound also demonstrates sub-micromolar inhibition of the validated target PfDHODH (IC50 = 418 nM) with >70-fold selectivity over human DHODH [2]. For medicinal chemistry teams, the 3,4-dihydroxy substitution pattern on the styryl ring is quantitatively established as a critical pharmacophoric feature conferring both enhanced potency and reduced cytotoxicity, making this compound a rational choice over alternative styryl-pyrones with different substitution patterns [1].

Photochemical Precursor for Aniba-Dimer-Type Antimalarial Agents with Enhanced Potency

Owing to its specific crystal packing arrangement—head-to-tail alignment with intermolecular distances of 3.6-3.7 Å between Δ⁵ and Δ⁷ double bonds—this compound undergoes solid-state photochemical [2+2] cycloaddition to yield structurally defined aniba-dimer A-type asymmetric dimers [1]. The resulting photodimers (e.g., compounds 31 and 33) exhibit significantly improved antimalarial activity with IC50 values of 1.5 μM and 1.7 μM, respectively—representing approximately 2-fold greater potency than the parent monomer—and enhanced selectivity indices of approximately 80 [2]. In contrast, several other 4-methoxy-6-styryl-pyran-2-ones in the same library (compounds 12, 16, 19, 20, 23) were photochemically unreactive under identical conditions [3]. This compound is therefore uniquely suitable as a photochemical precursor for accessing dimeric antimalarial leads with superior potency profiles, a synthetic route not available from photochemically inert class members [1].

Target-Based PfDHODH Inhibitor Screening and SAR Expansion

With validated inhibition of Plasmodium falciparum dihydroorotate dehydrogenase (PfDHODH) at an IC50 of 418 nM, this compound is directly applicable in target-based screening campaigns focused on pyrimidine biosynthesis inhibition [1]. The >70-fold selectivity window over human DHODH (IC50 = 30,000 nM) mitigates concerns regarding host toxicity in early-stage profiling [2]. In contrast, the structurally related 4-hydroxy analog hispidin lacks reported DHODH inhibitory activity, with its characterized targets including protein kinase Cβ (IC50 ~2 μM), BACE1 (IC50 = 4.9 μM), and prolyl endopeptidase (IC50 = 16 μM) [3]. For research groups specifically seeking PfDHODH inhibitors, procurement of this compound—rather than hispidin or other 4-hydroxy styrylpyrones—is essential for target engagement. The defined molecular target also enables rational SAR expansion around the 4-methoxy and 3,4-dihydroxystyryl moieties to further optimize potency and selectivity [1].

Natural Product Authenticity and Structure Confirmation Reference Standard

As a naturally occurring metabolite isolated from Alpinia speciosa and Polygala sabulosa, this compound serves as an authentic reference standard for natural product chemistry and dereplication studies involving styrylpyrone-containing plant and fungal extracts [1]. The compound has been fully characterized by MS and NMR, and its X-ray crystal structure has been deposited with the Cambridge Crystallographic Data Centre (CCDC 831983), providing definitive structural confirmation [2]. The (E)-configuration of the exocyclic double bond is a critical stereochemical feature, and catalytic hydrogenation to the Δ⁷ dihydro analogue results in a >5.7-fold loss of antimalarial activity, underscoring the importance of verifying olefin geometry in natural product isolates [3]. Procurement of this structurally authenticated compound enables accurate compound identification in metabolomics workflows and quality control of natural product libraries [2].

Application
Selection Property
Validation Focus
Antimalarial lead optimization studies
3,4-dihydroxy styryl substitution pattern
Reported potency and selectivity vs. close analogs
Photochemical precursor for dimeric agents
Solid-state [2+2] cycloaddition reactivity
Crystal packing and dimer potency improvement
PfDHODH inhibitor screening and SAR
PfDHODH inhibition and human DHODH selectivity
Target engagement and selectivity window review
Natural product authenticity reference standard
Fully characterized structure (X-ray, NMR)
Olefin geometry confirmation and library QC
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